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Compound of Interest

Compound Name: 1,3-Dichloro-2-nitrobenzene

Cat. No.: B1583056 Get Quote

The proper disposal of 1,3-dichloro-2-nitrobenzene is critical for ensuring laboratory safety

and environmental protection. This compound is a combustible solid that is harmful if

swallowed, inhaled, or absorbed through the skin. It can cause irritation to the skin and eyes,

and absorption may lead to the formation of methemoglobin, resulting in cyanosis.[1][2]

Furthermore, it decomposes upon heating, producing toxic and corrosive fumes such as

nitrogen oxides and hydrogen chloride.[1][3][4] Adherence to the following step-by-step

procedures is essential for the safe handling and disposal of this chemical.

Immediate Safety and Spill Response
In the event of a spill, immediate and correct action is necessary to prevent exposure and

environmental contamination.

Personal Protective Equipment (PPE): Before handling or cleaning up 1,3-dichloro-2-
nitrobenzene, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[1]

Respiratory Protection: A particulate filter respirator adapted to the airborne concentration of

the substance.[1][3][5]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]
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Spill Cleanup Procedure:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[6]

Eliminate Ignition Sources: As the substance is combustible and can form explosive dust

mixtures, remove all open flames and sources of ignition.[3][5][7]

Prevent Dust Dispersion: Moisten the spilled solid with water or ethanol to prevent it from

becoming airborne.[1][7]

Contain the Spill: Carefully sweep the dampened material into a designated, covered

container for hazardous waste.[1][3][5]

Decontaminate the Area: Wash the contaminated surface with ethanol, followed by a

thorough wash with soap and water.[7]

Dispose of Cleanup Materials: All contaminated materials, including absorbent paper and

disposable PPE, must be sealed in a vapor-tight plastic bag and disposed of as hazardous

waste.[7]

Waste Accumulation and Storage
Proper storage of 1,3-dichloro-2-nitrobenzene waste is crucial to prevent accidental release

and reactions.

Containers: Use only approved, properly labeled hazardous waste containers. Ensure

containers are kept tightly closed.[1][6] Do not mix with other waste.[2]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,3-Dichloro-2-nitrobenzene."

Storage Location: Store waste containers in a cool, dry, and well-ventilated area designated

for hazardous waste.[1][6] The storage area should be separate from strong oxidants and

strong bases.[1][3][4]
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The disposal of 1,3-dichloro-2-nitrobenzene is regulated and must be handled by licensed

professionals.

Classification: While specific waste codes may vary by jurisdiction, chlorinated nitroaromatic

compounds often fall under federal regulations such as the Resource Conservation and

Recovery Act (RCRA) in the United States. Generators of hazardous waste must determine

if their waste is classified as hazardous under regulations like 40 CFR Part 261.[6][8]

Engage a Licensed Disposal Facility: Contact your institution's Environmental Health and

Safety (EHS) office to arrange for the pickup and disposal of the waste by a licensed

hazardous waste disposal company.[2]

Documentation: Ensure all required documentation, such as a hazardous waste manifest, is

completed accurately to track the waste from generation to its final disposal.[9]

Regulatory Compliance: Waste generators are responsible for ensuring that disposal is in full

compliance with all local, state, and national regulations.[2][6]

Hazard and Property Data
The following table summarizes key data for 1,3-dichloro-2-nitrobenzene, underscoring the

need for careful handling and disposal.
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Property Value

Physical State Crystalline solid[1][3]

Molecular Formula C₆H₃Cl₂NO₂[2]

Molecular Weight 192.00 g/mol [2]

Melting Point 72.5°C[1][3]

Boiling Point 130°C at 1.1 kPa[1][3]

Relative Density 1.6 (water = 1)[1][3]

Hazards
Harmful if swallowed, inhaled, or in contact with

skin; Causes serious eye irritation.[2]

Chemical Incompatibilities
Reacts with strong oxidants and strong bases.

[1][3]

Decomposition Products

Decomposes on heating to produce toxic fumes,

including nitrogen oxides and hydrogen chloride.

[1][3][4]

Occupational Exposure Limits TLV and MAK not established.[1][4]

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 1,3-dichloro-2-
nitrobenzene.
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Caption: Workflow for the safe handling and disposal of 1,3-Dichloro-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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